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Abstract

1-Dibenzofuranamine, a heterocyclic aromatic amine, serves as a crucial building block in the
synthesis of various organic compounds with significant biological activities. This technical
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, synthesis, and potential applications. Detailed experimental protocols and spectral
data are included to facilitate further research and development in medicinal chemistry and
materials science.

Chemical Structure and Properties

1-Dibenzofuranamine, also known as 1-aminodibenzofuran, is a tricyclic aromatic compound.
Its structure consists of a central furan ring fused to two benzene rings, with an amine group
substituted at the 1-position.

Chemical Structure:
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Table 1: Chemical Identifiers and Basic Properties of 1-Dibenzofuranamine

Property Value Reference
IUPAC Name dibenzofuran-1-amine [1]
Synonyms 1-Aminodibenzofuran [1]
CAS Number 50548-40-8 [1]
Molecular Formula C12HoNO [1]
Molecular Weight 183.21 g/mol [1]

Table 2: Physicochemical Properties of 1-Dibenzofuranamine and Related Compounds

3-

1- Dibenzofuran . ]
Property . ) Dibenzofuranamine
Dibenzofuranamine (Parent Compound)
(Isomer)
Melting Point (°C) Data not available 80-82 94
N , _ 154-155 (at 20
Boiling Point (°C) Data not available 369.1 (at 760 mmHQ)
mmHg)
Soluble in nonpolar
Solubility Data not available organic solvents, Data not available

insoluble in water
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Note: Experimental physical properties for 1-Dibenzofuranamine are not readily available in
the searched literature. Data for the parent compound, dibenzofuran, and the 3-amino isomer
are provided for reference.[2][3]

Table 3: Spectral Data for 1-Nitrodibenzofuran (Precursor to 1-Dibenzofuranamine)

Spectral Data Values Reference

vmax 1518 (N=0), 1690, 1441-
IR (KBr, cm~1) 1630 (C=C), 973-1150 (C-O, [4]
C-N)

0 8.84 (t, 1H, J=8.1Hz, Ar-CH),
1H NMR (400 MHz, DMSO-ds, 8.53 (d, 1H, J=7.6Hz, Ar-CH),
ppm) 8.52-8.25 (m, 3H, Ar-3CH),

7.99-7.58 (m, 2H, Ar-2CH)

[4]

5 112.52, 118.16, 119.09,
13C NMR (100 MHz, DMSO-ds, ~ 120.42, 120.57, 124.36,
ppm) 125.86, 128.20, 129.86,
130.62, 132.08, 143.02

[4]

LCMS [M+1]* m/z 214.19 [4]

Note: Detailed spectral data for 1-Dibenzofuranamine is not fully available. The data for its
precursor, 1-nitrodibenzofuran, is provided as a reference.

Synthesis of 1-Dibenzofuranamine

A common synthetic route to 1-Dibenzofuranamine involves the synthesis of 1-
nitrodibenzofuran followed by its reduction.

Experimental Protocol: Synthesis of 1-Nitrodibenzofuran

Materials:
e 1 3-Dinitrobenzene

e 2-lodophenol
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Dimethoxyethane (DME)

Pyridine

Potassium tertiary butoxide

Silica gel for column chromatography
Procedure:

e To a solution of 1,3-dinitrobenzene (1 eq) and 2-iodophenol (1 eq) in dimethoxyethane and
pyridine, add potassium tertiary butoxide (2 eq).[4]

e Heat the reaction mixture to 100°C for 16 hours, monitoring the progress by Thin Layer
Chromatography (TLC).[4]

o After completion, purify the residue using column chromatography to obtain 1-
nitrodibenzofuran.[4]

Experimental Protocol: Synthesis of 1-
Dibenzofuranamine (Reduction of 1-Nitrodibenzofuran)

Materials:

1-Nitrodibenzofuran

Stannous chloride (SnClz)

Concentrated Hydrochloric Acid (HCI)

Ice water

Procedure:

e To a stirred solution of 1-nitrodibenzofuran in concentrated HCI at 0°C, add stannous
chloride (1.5 eq) portion-wise.[4]

« Stir the reaction for 4 hours at 0°C, monitoring the progress by TLC.[4]
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» Upon completion, quench the reaction with ice water to precipitate 1-Dibenzofuranamine.[4]

Purification

The crude 1-Dibenzofuranamine can be purified by recrystallization from a suitable solvent
such as diethyl ether to yield the pure product.[4]

Chemical Reactions and Biological Activity

1-Dibenzofuranamine can undergo various chemical reactions typical of primary aromatic
amines, such as acylation to form amides. These derivatives have been investigated for their
biological activities.

Derivatives of 1-aminodibenzofuran have shown potential as antimicrobial agents. Studies
have demonstrated their in vitro activity against various bacterial and fungal strains.[4] The
dibenzofuran scaffold is present in several natural products that exhibit cytotoxic and anti-
inflammatory activities.[4]

Experimental and Logical Workflows

The synthesis of 1-Dibenzofuranamine and its derivatives follows a logical progression from
starting materials to the final products, with purification and characterization steps at each
stage.

Caption: Synthetic workflow for 1-Dibenzofuranamine and its derivatives.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the direct
involvement of 1-Dibenzofuranamine in any signaling pathways. However, given that
derivatives of the broader benzofuran class of compounds have been shown to exhibit
anticancer properties, it is plausible that 1-Dibenzofuranamine derivatives could potentially
interact with pathways involved in cell cycle regulation and apoptosis. For instance, some
benzofuran derivatives have been reported to induce G2/M cell cycle arrest through a p53-
dependent pathway. Further research is required to elucidate the specific mechanisms of action
and signaling pathways for 1-Dibenzofuranamine and its derivatives.

Caption: Hypothetical signaling pathway for 1-Dibenzofuranamine derivatives.
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Conclusion

1-Dibenzofuranamine is a valuable heterocyclic compound with a straightforward synthetic
route. While detailed physicochemical and spectral data for the parent amine are limited, its
derivatives have shown promising biological activities, particularly as antimicrobial agents. The
lack of information on its interaction with specific signaling pathways presents an opportunity
for future research. This guide provides a foundational understanding for scientists and
researchers to explore the potential of 1-Dibenzofuranamine in drug discovery and materials
science. Further investigation into its properties, biological mechanisms, and potential
therapeutic applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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